Cas no 67465-65-0 (N-butyl-N-[2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethyl]butan-1-amine)

• Product Name: N-butyl-N-[2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethyl]butan-1-amine
• CAS No: 67465-65-0
• MF: C₂₁H₂₉N₃S
• MW: 355.540063619614
• CID: 1716368
• PubChem ID: 3051452
• Update Time: 2025-04-21

N-butyl-N-[2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethyl]butan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-butyl-N-[2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethyl]butan-1-amine
• 10-(2-Dibutylaminoethyl)-10H-pyrido[3,2-b][1,4]benzothiazine
• N-butyl-N-(2-pyrido[3,2-b][1,4]benzothiazin-10-ylethyl)butan-1-amine
• 10H-Pyrido(3,2-b)(1,4)benzothiazine, 10-(2-(dibutylamino)ethyl)-
• BRN 1086620
• DTXSID90217807
• 67465-65-0
• D 216

• Inchi： 1S/C21H29N3S/c1-3-5-14-23(15-6-4-2)16-17-24-18-10-7-8-11-19(18)25-20-12-9-13-22-21(20)24/h7-13H,3-6,14-17H2,1-2H3
• InChI Key： UEWPEVNSKXXUGP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=NC=2N(C2C=CC=CC1=2)CCN(CCCC)CCCC

Computed Properties

• Exact Mass: 355.208
• Monoisotopic Mass: 355.208
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.088
• Boiling Point: 487°C at 760 mmHg
• Flash Point: 248.4°C
• Refractive Index: 1.582